Cas no 2935-35-5 (H-Phg-OH)

• Product Name: H-Phg-OH
• CAS No: 2935-35-5
• MF: C₈H₉NO₂
• MW: 151.1626
• MDL: MFCD00064403
• CID: 43606
• PubChem ID: 24854260
• Update Time: 2024-10-30

H-Phg-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-phenylacetic acid
• Benzeneacetic acid, alpha-amino-, (S)-
• L-(+)-alpha-Aminophenylacetic acid
• L-Phenylglycine
• H-Phg-OH
• L-(+)-α-Phenylglycine
• L(+)Phenylglycine
• S-(+)-α-Phenylglycine
• L-2-Phenylglycine
• L-(+)-2-Phenylglycine
• L-(+)-alpha-Phenylglycine
• PARAGOS 420412
• (S)-(+)-2-Phenylglycine
• (S)-(+)-α-Aminophenylacetic Acid
• (S)-(+)-α-Phenylglycine
• H-L-PHG-OH
• L&#8722
• L(+)-alpha-Phenylglycine
• L−(+)-α-Phenylglycine
• L?(+)-α-Phenylglycine
• L-alpha-phenylglycine
• L-Aminophenyl
• PHENYLGLYCINE
• PHENYLGLYCINE-L-2
• S-(+)-α-Aminophenylacetic acid
• (S)-phenylglycine
• (2S)-amino(phenyl)acetic acid
• (2S)-2-amino-2-phenylacetic acid
• L-(+)-
• A-Phenylglycine
• (2S)-amino(phenyl)ethanoic acid
• 3I753R0XI6
• (alphaS)-alpha-aminobenzeneacetic acid
• (S)-(+)-alpha-Aminophenylacetic Acid
• D(-)-al
• CHEMBL378605
• L(+)-.ALPHA.-PHENYLGLYCINE
• M03226
• L-(+)-PHENYLGLYCINE
• L-(+)- alpha -Phenylglycine
• EINECS 220-909-8
• C18623
• Benzeneacetic acid, .alpha.-amino-, (S)-
• AKOS015923207
• W-104013
• NSC-206293
• Glycine, 2-phenyl-, L-
• .ALPHA.-PHENYLGLYCINE S-FORM
• L-(+)-alpha-Phenylglycine, puriss., >=99.0% (NT)
• (S)-2-AMINO-2-(PHENYL)ETHANOIC ACID
• L?(+)-
• SCHEMBL71958
• Phenylglycine, L-
• AC-10440
• BP-12540
• HY-W017406
• (2S)-2-ammonio-2-phenylacetate
• BDBM50179721
• CS-W018122
• 2935-35-5
• UNII-3I753R0XI6
• (S)-AMINO-PHENYL-ACETIC ACID
• S-(+)-a-Aminophenylacetic acid
• .ALPHA.-PHENYLGLYCINE S-FORM [MI]
• (S)-AMINO(PHENYL)ACETIC ACID
• (s)-(+)-phenylglycine
• P1288
• CHEBI:439819
• 69-91-0
• DTXSID801022916
• L-.ALPHA.-AMINOPHENYLACETIC ACID
• H-Phg-OH (S)-(+)-2-Phenylglycine
• (S)-2-PHENYLGLYCINE
• EN300-60938
• AS-14724
• J-017482
• Z957336528
• L-(+)-alpha-Phenylglycine, 99%
• (+)-PHENYLGLYCINE
• MFCD00064403
• NSC 206293
• S-(+)-.ALPHA.-PHENYLGLYCINE
• L-(+)-a-Phenylglycine
• Benzeneacetic acid, .alpha.-amino-, (.alpha.S)-
• Q27225746
• (S)-.ALPHA.-AMINOBENZENEACETIC ACID
• Benzeneacetic acid, alpha-amino-, (alphaS)-

• MDL： MFCD00064403
• Inchi： 1S/C8H9NO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,9H2,(H,10,11)/t7-/m0/s1
• InChI Key： ZGUNAGUHMKGQNY-ZETCQYMHSA-N
• SMILES： O([H])C([C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H])=O
• BRN： 2208675

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White or white crystalline powder
• Density: 1.2023 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 288.7°C at 760 mmHg
• Flash Point: 128.4℃
• Refractive Index: 158 ° (C=1, 1mol/L HCl)
• PSA: 63.32000
• LogP: 1.47130
• Solubility: Not available
• Merck: 7291
• pka: 1.83(at 25℃)
• Specific Rotation: 157 º (c=2, 2N HCl)
• Optical Activity: [α]20/D +155°, c = 1 in 1 M HCl

H-Phg-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters